Cas no 885190-63-6 ((3Z)-3-(3-chlorophenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one)

• Product Name: (3Z)-3-(3-chlorophenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one
• CAS No: 885190-63-6
• MF: C₁₈H₁₃ClN₂O
• MW: 308.76162314415
• CID: 5438162
• Update Time: 2025-10-29

(3Z)-3-(3-chlorophenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• (3E)-3-[(3-chlorophenyl)methylidene]-1,2-dihydropyrrolo[1,2-a]quinazolin-5-one
• (3Z)-3-[(3-chlorophenyl)methylidene]-1,2-dihydropyrrolo[1,2-a]quinazolin-5-one
• Pyrrolo[1,2-a]quinazolin-5(1H)-one, 3-[(3-chlorophenyl)methylene]-2,3-dihydro-
• (3Z)-3-(3-chlorophenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one

• Inchi： 1S/C18H13ClN2O/c19-14-5-3-4-12(11-14)10-13-8-9-21-16-7-2-1-6-15(16)18(22)20-17(13)21/h1-7,10-11H,8-9H2
• InChI Key： MXNOVWKCUSVLAC-UHFFFAOYSA-N
• SMILES： N12CCC(=CC3=CC=CC(Cl)=C3)C1=NC(=O)C1=C2C=CC=C1

Additional information on (3Z)-3-(3-chlorophenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one

Comprehensive Analysis of (3Z)-3-(3-chlorophenyl)methylidene-1H,2H,3H,5H-pyrrolo[1,2-a]quinazolin-5-one (CAS No. 885190-63-6)

The compound (3Z)-3-(3-chlorophenyl)methylidene-1H,2H,3H,5H-pyrrolo[1,2-a]quinazolin-5-one (CAS No. 885190-63-6) is a heterocyclic organic molecule with a unique structural framework. Its molecular formula and intricate ring system make it a subject of interest in pharmaceutical research and material science. The presence of a chlorophenyl group and a pyrroloquinazolinone core contributes to its potential applications in drug discovery and bioactive compound synthesis.

Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such compounds. Researchers are increasingly focusing on small-molecule modulators like (3Z)-3-(3-chlorophenyl)methylidene-1H,2H,3H,5H-pyrrolo[1,2-a]quinazolin-5-one for their potential in targeting enzyme inhibition and receptor binding. This aligns with the growing demand for precision medicine and personalized therapeutics, as seen in popular search queries like "novel quinazolinone derivatives" and "chlorophenyl-based bioactive molecules."

The synthetic pathway for this compound involves multi-step organic reactions, including cyclization and condensation techniques. Its Z-configuration (as indicated by the (3Z) prefix) is critical for its stereochemical properties, which are often explored in structure-activity relationship (SAR) studies. This specificity makes it a valuable candidate for medicinal chemistry projects, particularly in the context of cancer research and neurodegenerative disease drug development.

From an industrial perspective, CAS No. 885190-63-6 is often discussed in forums related to high-value chemical intermediates. Its stability and reactivity profile make it suitable for scale-up synthesis, a topic frequently searched by process chemists and R&D professionals. The compound’s chromophoric properties also suggest potential applications in optical materials or sensor technologies, areas gaining traction due to advancements in nanotechnology.

Environmental and green chemistry considerations are also relevant. The chlorophenyl moiety raises questions about biodegradability and eco-friendly synthesis methods, which are hot topics in sustainable chemistry circles. Researchers are investigating catalytic alternatives to traditional halogenation processes to reduce the environmental footprint of such compounds.

In summary, (3Z)-3-(3-chlorophenyl)methylidene-1H,2H,3H,5H-pyrrolo[1,2-a]quinazolin-5-one represents a versatile scaffold with multidisciplinary applications. Its CAS No. 885190-63-6 serves as a key identifier for researchers exploring its pharmacological potential, material science utility, and synthetic accessibility. As the scientific community continues to prioritize molecular diversity and functional group manipulation, this compound is poised to remain a focal point in cutting-edge research.